N-(4-methoxy-2-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[4-methoxy-2-[[2-(4-nitrophenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17N3O7/c1-28-15-8-9-16(22-20(25)18-3-2-10-29-18)17(11-15)21-19(24)12-30-14-6-4-13(5-7-14)23(26)27/h2-11H,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: AUTIDDRMNKVXRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O7
• Molecular Weight: 411.4 g/mol

Description

N-(4-methoxy-2-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide, commonly known as MNPAF, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various fields of research. MNPAF is a furan-based amide derivative that is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of MNPAF is not fully understood. However, studies have shown that it may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. MNPAF may also inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that MNPAF has anti-inflammatory effects, which may be due to its ability to inhibit the production of inflammatory mediators. MNPAF has also been shown to inhibit the growth of cancer cells in vitro, indicating its potential use in cancer research. However, further studies are needed to determine the exact biochemical and physiological effects of MNPAF.

Advantages and Limitations for Lab Experiments

One advantage of using MNPAF in lab experiments is its potential use in developing new drugs for the treatment of inflammatory and neurological disorders. MNPAF has also shown potential as a diagnostic and therapeutic agent in cancer research. However, one limitation of using MNPAF in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for the study of MNPAF. One direction is to further explore its anti-inflammatory properties and potential use in developing new drugs for the treatment of inflammatory disorders. Another direction is to investigate its potential use as a diagnostic and therapeutic agent in cancer research. Additionally, further studies are needed to determine the exact mechanism of action and biochemical and physiological effects of MNPAF.

Scientific Research Applications

MNPAF has shown potential for various scientific research applications. It has been studied for its anti-inflammatory properties, as well as its potential use as a diagnostic and therapeutic agent in cancer research. MNPAF has also been studied for its potential use in developing new drugs for the treatment of neurological disorders.